Cas no 2100872-88-4 (1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol)

• Product Name: 1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol
• CAS No: 2100872-88-4
• MF: C₂₁H₂₇ClO₇
• MW: 426.887886285782
• CID: 4558113
• PubChem ID: 145714365
• Update Time: 2025-10-05

1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol Chemical and Physical Properties

Names and Identifiers

• Dapagliflozin Open Ring
• Dapagliflozin Impurity 5 (Mixture of Diastereomers)
• (2S,3R,4R,5R)-1-(4-chloro-3-(4- ethoxybenzyl)phenyl)hexane- 1,2,3,4,5,6-hexaol
• Dapagliflozin-11
• Dapagliflozin impurity 7/Dapagliflozin Open ring/(1S,2S,3R,4R,5R)-1-(4-chloro-3-(4-ethoxybenzyl)phenyl)hexane- 1,2,3,4,5,6-hexaol
• "(1S,2S,3R,4R,5R)-1-(4-chloro-3-(4-ethoxybenzyl)phenyl)hexane-
• Dapagliflozin Open Ring Impurity
• (2S,3R,4R)-1-(4-chloro-3-(4-ethoxybenzyl)phenyl)hexane-1,2,3,4,5,6-hexaol
• 2100872-88-4
• 1-C-[4-Chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-D-glucitol
• (2S,3R,4R,5R)-1-(4-Chloro-3-(4-ethoxybenzyl)phenyl)hexane-1,2,3,4,5,6-hexaol
• 1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol

• Inchi： 1S/C21H27ClO7/c1-2-29-15-6-3-12(4-7-15)9-14-10-13(5-8-16(14)22)18(25)20(27)21(28)19(26)17(24)11-23/h3-8,10,17-21,23-28H,2,9,11H2,1H3/t17-,18?,19-,20+,21+/m1/s1
• InChI Key： QXLZASULNNCSEF-WNTWWTRPSA-N
• SMILES： OC(C1=CC=C(Cl)C(CC2=CC=C(OCC)C=C2)=C1)[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O

Computed Properties

• Exact Mass: 426.1445309g/mol
• Monoisotopic Mass: 426.1445309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 131Ų

1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol

Comprehensive Overview of 1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol (CAS No. 2100872-88-4)

1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol (CAS No. 2100872-88-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, biochemistry, and material science. This compound, characterized by its unique molecular structure, is often researched for its potential applications in drug development and metabolic studies. The presence of the chloro and ethoxyphenyl groups in its structure makes it a subject of interest for scientists exploring novel therapeutic agents and biochemical pathways.

In recent years, the demand for glucitol derivatives has surged, driven by their versatility in medical and industrial applications. 1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol stands out due to its potential role in modulating enzymatic activity and its compatibility with various biological systems. Researchers are particularly intrigued by its ability to interact with specific receptors, which could pave the way for breakthroughs in treating metabolic disorders and other health conditions.

The compound's CAS No. 2100872-88-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, physicochemical properties, and safety profiles. These queries highlight the need for comprehensive, up-to-date information on this compound, especially as it gains traction in cutting-edge research.

One of the most discussed topics surrounding 1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol is its potential application in glycemic control. With the global rise in diabetes cases, compounds that can influence glucose metabolism are under intense scrutiny. Preliminary studies suggest that this compound may interact with glucose transporters, offering a new avenue for research into diabetes management. This aligns with the broader trend of exploring sugar analogs and their therapeutic potential.

Another area of interest is the compound's role in material science. Its unique structure allows it to act as a building block for advanced polymers and coatings. Industries are exploring its use in creating biocompatible materials, which are essential for medical devices and sustainable packaging solutions. This dual applicability in both health and sustainability sectors makes it a hot topic in interdisciplinary research.

From a technical standpoint, 1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol exhibits notable stability under various conditions, making it suitable for long-term studies and industrial applications. Its solubility in common organic solvents and water-miscible systems further enhances its utility in laboratory settings. Researchers often seek detailed spectroscopic data (e.g., NMR, IR) to confirm its purity and structural integrity, underscoring the importance of accurate characterization.

Environmental considerations are also part of the discourse around this compound. As industries move toward greener chemistry, the biodegradability and eco-toxicity of synthetic compounds like 1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol are being evaluated. Early findings indicate that it may have a lower environmental impact compared to traditional synthetic intermediates, which could boost its adoption in sustainable manufacturing processes.

In summary, 1-C-4-Chloro-3-(4-ethoxyphenyl)methylphenyl-D-glucitol (CAS No. 2100872-88-4) is a multifaceted compound with promising applications in medicine, materials science, and environmental sustainability. Its growing presence in academic literature and industrial patents reflects its potential to address some of today's most pressing challenges. As research continues, this compound is likely to remain a focal point for innovation and discovery.